Cas no 122329-02-6 (1-Nitro-2-(tetradecyloxy)benzene)

• Product Name: 1-Nitro-2-(tetradecyloxy)benzene
• CAS No: 122329-02-6
• MF: C₂₀H₃₃NO₃
• MW: 335.480926275253
• MDL: MFCD00024222
• CID: 63594
• PubChem ID: 4644914
• Update Time: 2025-04-18

1-Nitro-2-(tetradecyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Nitro-2-(tetradecyloxy)benzene
• O-Tetradecyloxynitro-Benzene
• 2-NITROPHENYLTETRADECYLETHER
• 1-nitro-2-tetradecoxybenzene
• 2-TETRADECYLOXYNITROBENZENE
• o-tetradecyloxynitrobenzene
• E77936
• o-nitrophenyl tetradecyl ether
• SCHEMBL9417638
• DTXSID00405197
• MFCD00024222
• AKOS015890296
• 4-BROMO-2-PHENYL-BUTYRICACID
• Benzene, 1-nitro-2-(tetradecyloxy)-
• 1-nitro-2-tetradecoxy-benzene
• AS-76063
• CS-0198887
• A804876
• 122329-02-6
• FT-0652991
• 2-NITROPHENYL TETRADECYL ETHER

• MDL： MFCD00024222
• Inchi： 1S/C20H33NO3/c1-2-3-4-5-6-7-8-9-10-11-12-15-18-24-20-17-14-13-16-19(20)21(22)23/h13-14,16-17H,2-12,15,18H2,1H3
• InChI Key： PZZKFDTVGVZNJP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1[N+](=O)[O-])CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 335.24600
• Monoisotopic Mass: 335.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Density: 0.987
• Boiling Point: 443.4 °C at 760 mmHg
• Flash Point: 443.4 °C at 760 mmHg
• Refractive Index: 1.498
• PSA: 55.05000
• LogP: 7.19790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers